Cas no 1207455-26-2 (6-Chloro-4-nitroisobenzofuran-1(3H)-one)

• Product Name: 6-Chloro-4-nitroisobenzofuran-1(3H)-one
• CAS No: 1207455-26-2
• MF: C₈H₄ClNO₄
• MW: 213.574661254883
• CID: 4797476
• Update Time: 2025-09-26

6-Chloro-4-nitroisobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-nitroisobenzofuran-1(3H)-one
• 6-chloro-4-nitro-3H-2-benzofuran-1-one

• Inchi： 1S/C8H4ClNO4/c9-4-1-5-6(3-14-8(5)11)7(2-4)10(12)13/h1-2H,3H2
• InChI Key： XLBWPEBNVDNVRH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2COC(C=2C=1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 277
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides